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2,4-Dihydroxy-3,3-
Compound Name:
dimethylbutyronitrile

Cat. No.: B157872

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dihydroxy-3,3-dimethylbutyronitrile, a racemic compound, is a significant chemical
intermediate, particularly in the synthesis of pantothenic acid (Vitamin B5) and its derivatives.
Its structural features, including hydroxyl and nitrile functional groups, make it a versatile
building block in organic synthesis. This guide provides a comprehensive overview of its
synonyms, and chemical properties, and explores related synthetic pathways.

Chemical Identity and Synonyms

2,4-Dihydroxy-3,3-dimethylbutyronitrile is known by several synonyms in scientific literature
and chemical databases. While specific trade names are not commonly used for this
intermediate, it is identifiable by its chemical and registry numbers.

Table 1: Synonyms and Identifiers
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Identifier Type Value

IUPAC Name 2,4-dihydroxy-3,3-dimethylbutanenitrile

CAS Number 10232-92-5

PubChem CID 25066

UNII Z8VBNFF32W

inChi INChI=1S/C6H11NO2/c1-6(2,4-8)5(9)3-7/h5,8-

n
9H,4H2,1-2H3

InChiKey YRISILVEKHMLPL-UHFFFAOYSA-N

SMILES CC(C)(CO)C(C#N)O
(R,S)-2,4-Dihydroxy-3,3-dimethylbutyronitrile,
Butanenitrile, 2,4-dihydroxy-3,3-dimethyl-,

Synonyms

Butyronitrile, 2,4-dihydroxy-3,3-dimethyl-,
Hydroxypivaldehyde cyanohydrin, Pantonitril

Physicochemical Properties

Understanding the physicochemical properties of 2,4-Dihydroxy-3,3-dimethylbutyronitrile is

crucial for its handling, application in synthesis, and analytical characterization.

Table 2: Physicochemical Data
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Property Value

Molecular Formula CeH11NO:2

Molecular Weight 129.16 g/mol

Appearance White to off-white crystalline solid
Melting Point 76-79 °C

Boiling Point Decomposes upon heating

Solubility Soluble in water, ethanol, and methanol
XLogP3-AA -0.9

Synthesis and Experimental Protocols

The primary synthesis of 2,4-Dihydroxy-3,3-dimethylbutyronitrile involves the cyanohydrin
reaction, where 3-hydroxy-2,2-dimethylpropanal (hydroxypivaldehyde) reacts with a cyanide

source.

Experimental Protocol: Synthesis of Racemic 2,4-
Dihydroxy-3,3-dimethylbutyronitrile

This protocol is a generalized representation based on the fundamental cyanohydrin reaction.

Materials:

3-Hydroxy-2,2-dimethylpropanal (Hydroxypivaldehyde)

Sodium cyanide (NaCN) or Potassium cyanide (KCN)

Acetic acid (glacial)

Water

Diethyl ether

Sodium bisulfite
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e Sodium carbonate

Procedure:

e A solution of sodium cyanide in water is prepared in a reaction vessel equipped with a stirrer
and cooled in an ice bath.

o A solution of 3-hydroxy-2,2-dimethylpropanal in water is added dropwise to the cyanide
solution while maintaining the temperature below 10 °C.

» Glacial acetic acid is then added slowly to the reaction mixture to neutralize the solution and
promote the formation of the cyanohydrin. The pH should be maintained around 5-6.

e The reaction is stirred for several hours at room temperature.

e The reaction mixture is then extracted with diethyl ether.

e The organic layers are combined and washed with a saturated sodium bisulfite solution to
remove any unreacted aldehyde, followed by a wash with a saturated sodium carbonate
solution.

o The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed under reduced pressure to yield the crude product.

e The crude 2,4-Dihydroxy-3,3-dimethylbutyronitrile can be purified by recrystallization from
a suitable solvent such as a mixture of diethyl ether and hexane.

Logical Workflow for the Synthesis:

 To cite this document: BenchChem. [In-Depth Technical Guide: 2,4-Dihydroxy-3,3-
dimethylbutyronitrile]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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